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Compound of Interest

Compound Name: 9-Decenal

Cat. No.: B1583488 Get Quote

A detailed guide for researchers and product development professionals on the performance,

characteristics, and application of key C10 aldehydes in the fragrance industry.

In the intricate world of fragrance chemistry, aldehydes are renowned for their ability to impart a

powerful and diffusive lift to compositions. Among these, C10 aldehydes, a group of ten-carbon

unsaturated and saturated aldehydes, are particularly valued for their diverse and impactful

olfactory profiles. This guide provides an in-depth comparison of three prominent C10

aldehydes: (Z)-9-Decenal, Decanal, and trans-2-Decenal. This analysis, supported by

experimental data and detailed protocols, aims to equip researchers, scientists, and drug

development professionals with the knowledge to make informed decisions in fragrance

formulation and development.

Olfactory and Physicochemical Profile
The olfactory character of an aldehyde is intrinsically linked to its molecular structure,

specifically the presence and position of double bonds. This structural variance also influences

key physicochemical properties that dictate their performance in fragrance applications.
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Property (Z)-9-Decenal
Decanal (Aldehyde
C-10)

trans-2-Decenal

CAS Number 39770-05-3[1] 112-31-2[2][3] 3913-71-1[4]

Molecular Formula C₁₀H₁₈O C₁₀H₂₀O[2] C₁₀H₁₈O

Molecular Weight 154.25 g/mol 156.2 g/mol [2] 154.25 g/mol

Odor Profile

Powerful, fresh,

aldehydic with sweet,

juicy orange pulp,

citrus peel, and waxy

nuances.[1]

Waxy, citrusy, with a

distinct orange peel

note.[5]

Waxy, fatty aroma,

reminiscent of fried

chicken or pork tallow,

with notes of

coriander, mushroom,

and cilantro.[6]

Odor Threshold
Not explicitly found in

direct comparison.
0.1 - 6 ppb[2]

0.51 µg/L (in Pinot

noir)[7]

Boiling Point 211 °C[1] 216 °C[2]
78-80 °C @ 3

mmHg[8]

Vapor Pressure
0.115 mmHg @ 25°C

(estimated)[1]

0.0615 mmHg @

20°C[2][3]

0.067 mmHg @

25°C[4]

Flash Point 97.78 °C[1] 93 °C[2][3] 96.11 °C[4]

Performance in Fragrance Applications
The utility of a fragrance aldehyde is determined by its olfactory contribution, stability within a

formulation, and its substantivity—the ability to linger on a substrate.
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Performance Metric (Z)-9-Decenal Decanal trans-2-Decenal

Primary Application

Provides bright,

aldehydic citrus top

notes to colognes and

modern perfumes.

Enhances orange peel

and melon effects.

Used in citrus and

floral notes (rose,

jasmine) to add a

deepening effect.[2]

Adds realism to

savory flavors (beef,

chicken) and

enhances natural

citrus peel character.

[9]

Stability
Generally stable in

various formulations.

Can have slight

stability problems in

products like soap,

shampoo, and liquid

detergents.[10]

Can be oxidized by

air; requires careful

storage.[8]

Substantivity

Information not readily

available for direct

comparison.

Odor life on a smelling

strip is approximately

10 hours.[10]

Substantivity on a

smelling strip is

greater than 57 hours.

[11]

Experimental Protocols
To ensure objective and reproducible comparisons of fragrance aldehydes, standardized

experimental protocols are crucial. The following sections detail methodologies for key

performance assessments.

Protocol 1: Determination of Odor Threshold via
Ascending Forced-Choice Method
Objective: To determine the lowest concentration at which an aldehyde's odor can be detected.

Methodology: This protocol is based on the ASTM E679 standard practice.[12]

Panelist Selection: A panel of at least 15 screened and trained assessors with normal

olfactory acuity is required.

Sample Preparation:
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Prepare a stock solution of the aldehyde in a suitable solvent (e.g., diethyl phthalate or

ethanol).

Create a series of dilutions in an odorless medium (e.g., water or air) with concentration

intervals separated by a factor of two or three. The series should span a range from well

below the expected threshold to clearly detectable.

Presentation:

Employ a three-alternative forced-choice (3-AFC) triangular presentation.[13] For each

concentration level, present three samples to the panelist: two blanks (odorless medium)

and one containing the diluted aldehyde.

The order of presentation of the blank and scented samples should be randomized for

each trial.

Evaluation:

Present the dilution series in ascending order of concentration.

For each set of three samples, the panelist must identify the scented sample.[13]

Data Analysis:

The individual threshold is calculated as the geometric mean of the last concentration

missed and the first concentration correctly identified.

The group threshold is the geometric mean of the individual thresholds.

Protocol 2: Evaluation of Fragrance Stability in a
Cosmetic Emulsion
Objective: To assess the chemical and olfactory stability of an aldehyde in a representative

cosmetic base over time and under various stress conditions.

Methodology:

Sample Preparation:
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Prepare a standard oil-in-water (O/W) cosmetic emulsion base.

Incorporate each C10 aldehyde into the emulsion at a typical use concentration (e.g.,

0.2%). A control sample with no fragrance is also prepared.

Package the samples in both the intended final packaging and in inert glass jars to

differentiate between formula and package-related instability.[14]

Storage Conditions:

Store samples under a variety of conditions to accelerate aging and assess stability:[14]

[15][16]

Elevated temperatures (e.g., 40°C, 50°C)

Room temperature (25°C)

Refrigerated (4°C)

Freeze-thaw cycles (-10°C to 25°C, repeated three times)[17]

Light exposure (natural and artificial UV light)[14]

Evaluation Intervals:

Evaluate the samples at predetermined intervals (e.g., initial, 2 weeks, 4 weeks, 8 weeks,

and 12 weeks).[14]

Assessment Parameters:

Olfactory Evaluation: A trained sensory panel assesses any changes in odor profile,

intensity, and character compared to the initial sample.

Physicochemical Analysis: Measure changes in pH, viscosity, color, and signs of emulsion

instability (e.g., creaming, separation).[14]

Chemical Analysis (Headspace GC-MS): Quantify the concentration of the aldehyde in the

headspace of the sample to determine its degradation over time.
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Protocol 3: Assessment of Fragrance Substantivity on
Cotton Fabric
Objective: To quantify the retention of an aldehyde on a fabric substrate after a simulated

washing and drying cycle.

Methodology:

Fabric Treatment:

Use standardized cotton swatches.

Wash the swatches in a laboratory-scale washing machine with a standard detergent base

containing a known concentration of the aldehyde.

Drying:

Line-dry the swatches in a controlled environment (temperature and humidity) for 24

hours.

Headspace Sampling:

Place a dried swatch in a sealed headspace vial.

Equilibrate the vial at a controlled temperature (e.g., 32°C, simulating skin temperature) for

a set period.

GC-MS Analysis:

Analyze the headspace of the vial using Gas Chromatography-Mass Spectrometry (GC-

MS) to identify and quantify the amount of the aldehyde released from the fabric.[18][19]

Data Analysis:

Compare the amount of each aldehyde detected in the headspace to determine their

relative substantivity on cotton.
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Olfactory Signaling Pathway
The perception of aldehydes begins with their interaction with Olfactory Receptors (ORs),

which are G-protein coupled receptors (GPCRs) located on the cilia of olfactory sensory

neurons.[20][21][22] The binding of an aldehyde to its specific OR initiates a signal transduction

cascade.
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Caption: Olfactory signal transduction cascade initiated by an aldehyde.
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Conclusion
The selection of a C10 aldehyde in fragrance formulation is a multifaceted decision that

requires a thorough understanding of its olfactory profile, physicochemical properties, and

performance characteristics. 9-Decenal offers a unique fresh and juicy citrus character, while

Decanal provides a classic waxy, orange peel note. Trans-2-Decenal, with its fatty and waxy

profile, is valuable for creating specific savory and natural effects. By utilizing the comparative

data and detailed experimental protocols provided in this guide, researchers and developers

can systematically evaluate and select the most appropriate C10 aldehyde to achieve the

desired sensory experience and product performance. Further research focusing on direct

comparative studies of these aldehydes under identical conditions will continue to refine our

understanding and optimize their application in the ever-evolving landscape of fragrance

creation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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